4,6-Dibromo-3-methyl-2-nitrophenol
Overview
Description
4,6-Dibromo-3-methyl-2-nitrophenol is a chemical compound with the CAS Number: 1936262-28-0 and Linear Formula: C7H5Br2NO3 . It is a pale-yellow to yellow-brown solid .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 310.93 . It is a pale-yellow to yellow-brown solid . The storage temperature is between 2-8°C .Scientific Research Applications
Environmental Contamination and Bioremediation
4,6-Dibromo-3-methyl-2-nitrophenol is closely related to other nitrophenols, like 3-methyl-4-nitrophenol, which are major breakdown products of certain insecticides used in agriculture. These compounds are known for their environmental persistence and toxicity. Research by Bhushan et al. (2000) explored the biodegradation of 3-methyl-4-nitrophenol, indicating the potential for microbial remediation of related compounds like this compound in contaminated environments (Bhushan et al., 2000).
Photocatalytic Activity
The photocatalytic degradation of nitrophenols, including those structurally similar to this compound, is a significant area of study. Chakraborty et al. (2021) reported on the use of Ag2O-ZnO composite nanocones for the detection and photodegradation of 4-nitrophenol, highlighting the potential for these materials in the degradation of nitrophenol pollutants (Chakraborty et al., 2021).
Chemical Synthesis and Structural Analysis
The study of Schiff bases, which can include nitrophenol derivatives, provides insights into their chemical behavior and potential applications. Kaştaş et al. (2017) investigated Schiff bases with structural similarities to this compound, providing valuable data on their chemical properties and potential applications in pharmaceutical and food industries (Kaştaş et al., 2017).
Analytical and Environmental Chemistry
The detection and quantification of nitrophenols in environmental samples are crucial for monitoring pollution. Rong et al. (2015) developed a fluorescence sensing approach for detecting nitrophenols, which could potentially be applied to compounds like this compound, enhancing our ability to monitor these pollutants (Rong et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4,6-dibromo-3-methyl-2-nitrophenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Br2NO3/c1-3-4(8)2-5(9)7(11)6(3)10(12)13/h2,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQVJTLKZTHZMPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1Br)Br)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Br2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1936262-28-0 |
Source
|
| Record name | 4,6-dibromo-3-methyl-2-nitrophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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